Cas no 33556-43-3 ((4-PROPOXY-BENZYL)-HYDRAZINE)

• Product Name: (4-PROPOXY-BENZYL)-HYDRAZINE
• CAS No: 33556-43-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD32852232
• CID: 918128
• PubChem ID: 53401453
• Update Time: 2025-05-30

(4-PROPOXY-BENZYL)-HYDRAZINE Chemical and Physical Properties

Names and Identifiers

• (4-PROPOXY-BENZYL)-HYDRAZINE
• (4-propoxyphenyl)methylhydrazine
• [(4-Propoxyphenyl)methyl]hydrazine
• 33556-43-3
• SB76760
• DTXSID20694920
• AKOS011785824
• (4-Propoxybenzyl)hydrazine

• MDL： MFCD32852232
• Inchi： 1S/C10H16N2O/c1-2-7-13-10-5-3-9(4-6-10)8-12-11/h3-6,12H,2,7-8,11H2,1H3
• InChI Key： JZGVKFROOKXGEJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CNN)CCC

Computed Properties

• Exact Mass: 180.126
• Monoisotopic Mass: 180.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-PROPOXY-BENZYL)-HYDRAZINE

Compound CAS No. 33556-43-3: (4-Propoxy-Benzyl)-Hydrazine

The compound with CAS No. 33556-43-3, commonly referred to as (4-Propoxy-Benzyl)-Hydrazine, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a benzyl group substituted with a propoxy moiety and a hydrazine functional group. The benzyl group provides aromatic stability, while the hydrazine moiety introduces nucleophilic and coordinating properties, making this compound highly reactive and useful in numerous chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of (4-Propoxy-Benzyl)-Hydrazine as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. Researchers have demonstrated that this compound can undergo various transformations, such as cyclization reactions, to form complex ring systems with potential biological activities. For instance, studies published in leading journals like *Journal of Organic Chemistry* and *Chemical Communications* have shown that (4-Propoxy-Benzyl)-Hydrazine can serve as a precursor for the synthesis of pyridines, pyrimidines, and other nitrogen-containing heterocycles.

The synthesis of (4-Propoxy-Benzyl)-Hydrazine typically involves the reaction of 4-propoxybenzaldehyde with hydrazine hydrate under controlled conditions. This reaction is straightforward and can be optimized to achieve high yields. The presence of the propoxy group at the para position of the benzene ring plays a crucial role in stabilizing the intermediate during the reaction, ensuring efficient conversion to the desired product. Recent studies have also explored alternative synthetic routes using microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and reduce environmental impact.

In terms of applications, (4-Propoxy-Benzyl)-Hydrazine has been extensively used in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. For example, researchers have reported that (4-Propoxy-Benzyl)-Hydrazine can act as a ligand to form MOFs with exceptional surface areas and pore structures. These materials exhibit promising performance in capturing CO2 and other greenhouse gases, contributing to environmental sustainability efforts.

Another emerging application of (4-Propoxy-Benzyl)-Hydrazine is in the field of medicinal chemistry. Its ability to form bioactive compounds through various transformations has made it a valuable tool in drug discovery. For instance, derivatives of this compound have been investigated for their potential anti-cancer and anti-inflammatory activities. A study published in *Medicinal Chemistry Communications* demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells.

Furthermore, (4-Propoxy-Benzyl)-Hydrazine has been utilized in the synthesis of advanced materials such as conductive polymers and graphene derivatives. Its ability to coordinate with metal ions makes it an ideal candidate for creating hybrid materials with enhanced electronic properties. Recent research has focused on incorporating this compound into polymer matrices to develop materials with improved conductivity and mechanical strength.

In conclusion, (4-Propoxy-Benzyl)-Hydrazine is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure enables it to participate in diverse chemical reactions, leading to innovative materials and bioactive compounds. As research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.